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Compound of Interest |

Compound Name: Vanadium oxytrichloride
CAS No.: 7727-18-6
Cat. No.: B1216099
- 7

Executive Summary

Vanadium Oxytrichloride (

) is a pivotal transition metal reagent, widely utilized as a catalyst precursor in Ziegler-Natta
olefin polymerization and as a chlorinating agent in organic synthesis. Its high reactivity,
particularly its violent hydrolytic instability, demands rigorous handling protocols.

This guide provides a definitive reference for the spectroscopic identification and quality control
of

. It focuses on the three primary modalities—Vibrational Spectroscopy (IR/Raman) and Nuclear
Magnetic Resonance (

NMR)—synthesizing experimental data with theoretical symmetry arguments to ensure
accurate structural assignment.

Part 1: Molecular Geometry & Symmetry Analysis|[2]

To interpret the spectroscopic data correctly, one must first understand the symmetry
constraints of the molecule.

adopts a distorted tetrahedral geometry.

e Point Group:
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e Symmetry Elements: One

rotation axis (along the V=0 bond) and three
mirror planes (containing the V=0 bond and one V-CI bond).

¢ Vibrational Modes: A non-linear molecule with

atoms has

vibrational degrees of freedom. Under

symmetry, these reduce to six fundamental frequencies:
o (Symmetric): IR and Raman active (polarized).

o (Degenerate): IR and Raman active (depolarized).[1]

This symmetry analysis dictates that all fundamental modes are active in both Infrared and
Raman spectroscopy, a critical feature for cross-validation.

Diagram 1: Vibrational Mode Logic & Selection Rules
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Caption: Logic flow determining the spectroscopic activity of

based on Group Theory.
Part 2: Vibrational Spectroscopy (IR & Raman)[2][5]
[6][7][8]

The vibrational spectrum of

is dominated by the strong Vanadyl (V=0) moiety and the V-CI framework.

Diagnostic Data Table
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The following assignments are based on gas-phase and liquid-phase studies. The V=0 stretch
is the primary indicator of purity; broadening or shifting of this band often indicates hydrolysis to

or aggregation.

Wavenumber ) .
L Diagnostic
Mode Symmetry Description (cm™?) -
ote
[IRIRaman]
ngcontent-ng-
€1989010908=""
_nghost-ng- Very Strong,
c3017681703="" V=0[1] Stretch 1035 Sharp. Key purity
class="inline ng- marker.
star-inserted">
ngcontent-ng-
€1989010908=""
_nghost-ng- V-Cl Asym.[1][2] 504 - 508 Strong, often
c3017681703=" Stretch broad.
class="inline ng-
star-inserted">
Very Strong in
V-CI Sym.[1][2]
408 - 410 Raman
Stretch _
(Polarized).
Weak, low
V-Cl Rock/Bend ~250 - 270
frequency.
Lattice/Deformati
Cl-V-Cl Bend ~165 _
on region.
Lattice/Deformati
CI-V-Cl Bend ~125 )
on region.

Data Sources: NIST Standard Reference Data; Miller & Cousins (1957).

Experimental Protocol: Handling for IRIRaman
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Critical Warning:

reacts instantly with moisture to form
gas and solid vanadium oxides. Standard NaCl/KBr plates will be destroyed.

o Sample Prep: All manipulations must occur in a glovebox (

ppm
)

e IR Cell: Use a sealed liquid cell with AgCI or KRS-5 windows (resistant to chlorinating
agents). Alternatively, prepare a Nujol mull between AgCl plates.

e Raman: Seal neat liquid in a glass capillary tube. Flame-seal the capillary to ensure
containment before removing from the glovebox.

Part 3: Nuclear Magnetic Resonance ( NMR)
Vanadium-51 is a quadrupolar nucleus (
) with high natural abundance (99.75%) and high sensitivity (approx. 0.38 relative to

), making it an excellent probe for oxidation state and coordination geometry.

Chemical Shift Data

serves as the primary reference standard for

NMR spectroscopy.
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Parameter

Value

Notes

Standard Reference

0.0 ppm

Defined by neat liquid

Chemical Shift Range

-2000 to +4000 ppm

V(V) species typically fall
between -800 and +500 ppm.

Linewidth (

)

<50 Hz

Relatively sharp for a
quadrupolar nucleus due to

high symmetry (

) and efficient relaxation.

Solvent Effects

Minor (< 10 ppm)

In non-coordinating solvents

(e.g.,

Solvent Compatibility & Reactivity

Crucial Insight: Unlike proton NMR, the choice of solvent in

NMR is chemical, not just physical.

is a strong Lewis acid.

e Recommended Solvents: Benzene-

, Toluene-
, Cyclohexane-

(with ext. lock).

e Forbidden Solvents:

o Alcohols/Water: Immediate solvolysis/hydrolysis.
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o DMSO/DMF/THF: Strong coordination to the Vanadium center, causing massive chemical
shift displacement and potential complex formation (e.g.,

Diagram 2: Air-Sensitive NMR Workflow

Glovebox Operations (<1 ppm H20)

Dry C6D6 - )
Dilution (Optional) Pulse Sequence:
J. Young NMR Tube | | Transfer to Magnet _ [ 500 MHz Spectrometer | 90° pulse, no decoupling [ Spectrum Acquisition
Transfer (Teflon Valve) (Broadband Probe) (Ref: 0.0 ppm)

Click to download full resolution via product page
Caption: Protocol for preparing and acquiring

NMR data using J. Young valve tubes to prevent hydrolysis.

Part 4: Applications & Quality Control

In drug development and materials science,

is often a raw material. The spectroscopic data above serves as a "fingerprint" for Quality
Assurance (QA).

o Purity Check:

o IR: Appearance of a broad band at ~3400 cm~* (OH stretch) or ~990 cm~! indicates
hydrolysis (

formation).

o NMR: Appearance of new peaks upfield (negative ppm) often indicates reduction to V(IV)
(paramagnetic, broadening) or formation of oxo-bridged dimers.
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e Process Monitoring:

o In situ IR probes (reactors) track the disappearance of the 1035 cm~* band during
chlorination reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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